Cas no 10230-34-9 (Phenoxathiin, 2-chloro-)

Phenoxathiin, 2-chloro- structure
Phenoxathiin, 2-chloro- structure
Product Name:Phenoxathiin, 2-chloro-
CAS No:10230-34-9
MF:C12H7ClOS
MW:234.701380968094
CID:172688
PubChem ID:139114
Update Time:2025-04-19

Phenoxathiin, 2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Phenoxathiin, 2-chloro-
    • 2-Chlorophenoxathiin
    • QQGJRVZIBGEUGZ-UHFFFAOYSA-N
    • NSC179813
    • NSC-179813
    • NSC 179813
    • DTXSID30144885
    • x-Chloro-phenoxathiin
    • 2-chlorophenoxathiine
    • SCHEMBL23024872
    • 10230-34-9
    • Inchi: 1S/C12H7ClOS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7H
    • InChI Key: QQGJRVZIBGEUGZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC1C=CC=CC=1O2

Computed Properties

  • Exact Mass: 233.99071
  • Monoisotopic Mass: 233.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.392
  • Boiling Point: 346.1°Cat760mmHg
  • Flash Point: 163.1°C
  • Refractive Index: 1.682
  • PSA: 9.23
  • LogP: 4.59690

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